Cas no 1225577-71-8 (1-Bromo-5-chloro-2-ethoxybenzene)

• Product Name: 1-Bromo-5-chloro-2-ethoxybenzene
• CAS No: 1225577-71-8
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD16318792
• CID: 4732611
• PubChem ID: 66846874
• Update Time: 2025-10-30

1-Bromo-5-chloro-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-chloro-2-ethoxybenzene
• 2-bromo-4-chloro-1-ethoxybenzene
• 1-Bromo-3-chloro-6-ethoxybenzene
• SYAAXVGTPDYRRZ-UHFFFAOYSA-N
• Y3880

• MDL： MFCD16318792
• Inchi： 1S/C8H8BrClO/c1-2-11-8-4-3-6(10)5-7(8)9/h3-5H,2H2,1H3
• InChI Key： SYAAXVGTPDYRRZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-5-chloro-2-ethoxybenzene

1-Bromo-5-chloro-2-ethoxybenzene (CAS No. 1225577-71-8): An Overview of Its Synthesis, Applications, and Recent Research

1-Bromo-5-chloro-2-ethoxybenzene (CAS No. 1225577-71-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique halogen and ether functionalities, offers a wide range of applications due to its reactivity and structural diversity.

The synthesis of 1-Bromo-5-chloro-2-ethoxybenzene typically involves a multi-step process that begins with the bromination of 2-ethoxybenzene followed by chlorination. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as the use of microwave-assisted reactions and catalysts that minimize waste and energy consumption.

In the realm of pharmaceutical research, 1-Bromo-5-chloro-2-ethoxybenzene serves as an important intermediate in the synthesis of various bioactive molecules. Its halogen substituents make it an excellent precursor for Suzuki-Miyaura coupling reactions, which are widely used in the construction of complex organic molecules. These coupling reactions enable the formation of carbon-carbon bonds with high regioselectivity and functional group tolerance, making them invaluable in drug discovery and development.

Recent studies have highlighted the potential of 1-Bromo-5-chloro-2-ethoxybenzene in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The resulting compounds exhibited significant antiproliferative activity against various cancer cell lines, demonstrating the importance of 1-Bromo-5-chloro-2-ethoxybenzene in medicinal chemistry.

Beyond its applications in pharmaceuticals, 1-Bromo-5-chloro-2-ethoxybenzene has also found utility in materials science. Its unique electronic properties make it suitable for use in the synthesis of functional polymers and organic semiconductors. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for conjugated polymers with tunable optical and electronic properties. These polymers have potential applications in organic photovoltaics and light-emitting diodes (OLEDs).

The safety and handling of 1-Bromo-5-chloro-2-ethoxybenzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 1-Bromo-5-chloro-2-ethoxybenzene (CAS No. 1225577-71-8) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential intermediate for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.